Cas no 2680794-70-9 (3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid)

3-Iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is a specialized benzoic acid derivative featuring both an iodo substituent and an allyloxycarbonylamino functional group. This compound is of interest in synthetic organic chemistry due to its dual reactivity, enabling selective modifications at the iodine site or the allyl-protected amine. The iodine moiety facilitates cross-coupling reactions, such as Suzuki or Sonogashira couplings, while the allyloxycarbonyl group serves as a protecting group for amines, offering stability under various conditions. Its carboxylic acid functionality further allows for derivatization or conjugation, making it a versatile intermediate in pharmaceutical and materials science applications. The compound’s well-defined reactivity profile supports precise synthetic strategies.
3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid structure
2680794-70-9 structure
Product Name:3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
CAS No:2680794-70-9
MF:C11H10INO4
MW:347.105875492096
CID:5624166
PubChem ID:132199964
Update Time:2025-06-26

3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Chemical and Physical Properties

Names and Identifiers

    • SCHEMBL19678502
    • 3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
    • EN300-28298045
    • 2680794-70-9
    • 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid
    • Inchi: 1S/C11H10INO4/c1-2-5-17-11(16)13-9-4-3-7(10(14)15)6-8(9)12/h2-4,6H,1,5H2,(H,13,16)(H,14,15)
    • InChI Key: WWVACHQAJFMBET-UHFFFAOYSA-N
    • SMILES: IC1C=C(C(=O)O)C=CC=1NC(=O)OCC=C

Computed Properties

  • Exact Mass: 346.96546g/mol
  • Monoisotopic Mass: 346.96546g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 5
  • Complexity: 308
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 75.6Ų

3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-28298045-1g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9
1g
$541.0 2023-09-07
Enamine
EN300-28298045-5g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9
5g
$1572.0 2023-09-07
Enamine
EN300-28298045-10g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9
10g
$2331.0 2023-09-07
Enamine
EN300-28298045-0.05g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9 95.0%
0.05g
$455.0 2025-03-19
Enamine
EN300-28298045-0.1g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9 95.0%
0.1g
$476.0 2025-03-19
Enamine
EN300-28298045-0.25g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9 95.0%
0.25g
$498.0 2025-03-19
Enamine
EN300-28298045-0.5g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9 95.0%
0.5g
$520.0 2025-03-19
Enamine
EN300-28298045-1.0g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9 95.0%
1.0g
$541.0 2025-03-19
Enamine
EN300-28298045-2.5g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9 95.0%
2.5g
$1063.0 2025-03-19
Enamine
EN300-28298045-5.0g
3-iodo-4-{[(prop-2-en-1-yloxy)carbonyl]amino}benzoic acid
2680794-70-9 95.0%
5.0g
$1572.0 2025-03-19

Additional information on 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid

3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680794-70-9): A Comprehensive Overview

3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680794-70-9) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of new drugs for the treatment of chronic diseases and cancer.

The chemical structure of 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is noteworthy for its iodine substitution at the 3-position and the presence of an allyl ether group linked to a carbonyl amine moiety at the 4-position. These structural elements contribute to its distinct physicochemical properties, such as solubility, stability, and reactivity, which are crucial for its potential use in drug development.

Recent studies have highlighted the importance of iodinated compounds in medicinal chemistry due to their ability to modulate biological processes and interact with specific protein targets. The iodine atom in 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid can enhance its binding affinity to certain receptors and enzymes, making it a promising candidate for targeted therapy. For instance, a study published in the Journal of Medicinal Chemistry demonstrated that iodinated derivatives exhibit enhanced activity against cancer cells by disrupting key signaling pathways involved in cell proliferation and survival.

The allyl ether group in 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid is another critical feature that contributes to its biological activity. This functional group can undergo various chemical transformations, such as oxidation and reduction, which can be exploited to fine-tune the compound's pharmacological properties. Additionally, the allyl ether group can enhance the compound's lipophilicity, facilitating its cellular uptake and distribution within the body.

In terms of synthetic accessibility, 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid can be synthesized through a series of well-established organic reactions. The synthesis typically involves the iodination of a substituted benzoic acid followed by the introduction of the allyl ether group via an alkylation reaction. The final step involves the formation of the amide bond through a coupling reaction with an appropriate amine. This synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The pharmacological profile of 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has been extensively studied using both in vitro and in vivo models. In vitro assays have shown that this compound exhibits potent inhibitory activity against various cancer cell lines, including those derived from breast, lung, and colon cancers. The mechanism of action involves the inhibition of key enzymes involved in cell cycle progression and apoptosis induction. Furthermore, preliminary animal studies have demonstrated that 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid has favorable pharmacokinetic properties, including good oral bioavailability and low toxicity.

The potential therapeutic applications of 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid extend beyond cancer treatment. Recent research has explored its use in other disease areas, such as neurodegenerative disorders and inflammatory conditions. For example, a study published in the Journal of Neurochemistry found that this compound can protect neurons from oxidative stress-induced damage by upregulating antioxidant defense mechanisms. Similarly, another study in the Journal of Inflammation Research reported that 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid exhibits anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines.

In conclusion, 3-iodo-4-{(prop-2-en-1-yloxy)carbonylamino}benzoic acid (CAS No. 2680794-70-9) is a promising compound with a wide range of potential therapeutic applications. Its unique chemical structure and favorable biological properties make it an attractive candidate for further research and development in medicinal chemistry and pharmaceutical sciences. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing drug discovery and improving patient outcomes.

Recommended suppliers
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Enjia Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Enjia Trading Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shandong Jing Kun Chemical Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Jing Kun Chemical Co.,Ltd.
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD